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Compound of Interest

Compound Name: 1,8-Nonadiene

Cat. No.: B1346706

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
purity of 1,8-nonadiene, a versatile a,w-diene utilized in a variety of chemical syntheses. This
document is intended to serve as a valuable resource for researchers and professionals in
organic chemistry, polymer science, and drug development who are considering the use of this
compound in their work.

Commercial Availability and Purity

1,8-Nonadiene is readily available from a range of chemical suppliers in various quantities and
purities. The most common purity level offered is greater than 98%, typically determined by gas
chromatography (GC). Below is a summary of representative commercial sources for 1,8-
nonadiene. Please note that availability and pricing are subject to change and may vary by
region.
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) ) Available
Supplier Catalog Number Purity .
Quantities
TCI America NO0332 >98.0% (GC) 5mL, 25 mL
Fisher Scientific AC150812500 98.0+% 5mL
In Stock (Purity not N
Smolecule S773820 -~ Not specified
specified)
Parchem 4900-30-5 Not specified Global supplier
AN PharmaTech Co . -
Lid 4900-30-5 Not specified Not specified
Career Henan . -
] 4900-30-5 85.0-99.8% Kilogram quantities
Chemical Co
] - Various suppliers
ChemicalBook CB7254553 Not specified ]
listed
AMI Scientific TCI N0O332-25ML High-purity 25 mL

Note: This table is not exhaustive but represents a sample of commercially available options. It
is recommended to contact suppliers directly for the most current information and to request a
Certificate of Analysis (CoA) for specific lot purity data.

A Certificate of Analysis is a critical document that provides lot-specific information on the purity
and physical properties of the chemical. While a specific CoA for 1,8-nonadiene is not publicly
available, a typical CoA would include the compound's identity, lot number, appearance, and
results from analytical tests such as GC, NMR, and potentially FT-IR, confirming its structure
and purity.

Experimental Protocols
Purification of 1,8-Nonadiene

For applications requiring higher purity than commercially available, 1,8-nonadiene can be
further purified using standard laboratory techniques. The primary methods for purifying
volatile, non-polar liquids like 1,8-nonadiene are distillation and column chromatography.
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2.1.1. Fractional Distillation under Inert Atmosphere
This method is effective for removing less volatile impurities.

o Apparatus: A standard fractional distillation apparatus equipped with a Vigreux or packed
column, a condenser, a receiving flask, a thermometer, and a heating mantle. The system
should be assembled to allow for distillation under an inert atmosphere (e.g., nitrogen or
argon) to prevent oxidation.

e Procedure:

o Charge the distillation flask with crude 1,8-nonadiene and a magnetic stir bar. The flask
should not be more than two-thirds full.

o Assemble the distillation apparatus and ensure all joints are properly sealed.
o Flush the system with an inert gas.
o Begin gentle heating and stirring.

o Collect the fraction that distills at a constant temperature corresponding to the boiling point
of 1,8-nonadiene (approximately 141-143 °C at atmospheric pressure).[1] The exact
boiling point will depend on the atmospheric pressure.

o Monitor the purity of the collected fractions by GC analysis.
2.1.2. Purification by Column Chromatography
This technique is useful for removing polar impurities.
« Stationary Phase: Silica gel (standard grade, 60 A, 230-400 mesh).
o Mobile Phase (Eluent): A non-polar solvent such as hexane or petroleum ether.
e Procedure:

o Prepare a silica gel column in the chosen non-polar eluent.
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o Dissolve the crude 1,8-nonadiene in a minimal amount of the eluent.
o Load the sample onto the top of the silica gel column.

o Elute the column with the non-polar solvent. As a non-polar compound, 1,8-nonadiene will

elute quickly.

o Collect fractions and monitor the elution of the product using thin-layer chromatography
(TLC) with a suitable visualization agent (e.g., potassium permanganate stain).

o Combine the fractions containing the pure product and remove the solvent using a rotary

evaporator.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of 1,8-nonadiene and identifying any
volatile impurities.

 Instrumentation: A gas chromatograph coupled to a mass spectrometer.
e Sample Preparation:

o Prepare a stock solution of 1,8-nonadiene in a volatile solvent like hexane or pentane
(e.g., 1 mg/mL).

o Create a series of dilutions for calibration if quantitative analysis is required.

e GC Conditions (Typical):

[¢]

Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25
mm i.d., 0.25 pm film thickness).

[¢]

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

o

Inlet Temperature: 250 °C.

o

Injection Volume: 1 L.
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o Split Ratio: 20:1 (can be adjusted based on sample concentration).
o Oven Temperature Program:
= |nitial temperature: 50 °C, hold for 2 minutes.
= Ramp: 10 °C/min to 280 °C.
» Hold: 5 minutes at 280 °C.
e MS Conditions (Typical):

o lonization Mode: Electron lonization (EI).

o

lonization Energy: 70 eV.

[¢]

Source Temperature: 230 °C.

[e]

Quadrupole Temperature: 150 °C.

[e]

Scan Range: m/z 35-400.
e Data Analysis:
o Identify the peak corresponding to 1,8-nonadiene based on its retention time.

o Confirm the identity by comparing the acquired mass spectrum with a reference library
(e.g., NIST).

o Determine the purity by calculating the peak area percentage of 1,8-nonadiene relative to
the total peak area of all components in the chromatogram.

Applications in Synthesis: Reaction Protocols

1,8-Nonadiene is a common substrate in various metal-catalyzed reactions, most notably in
ring-closing metathesis (RCM) and acyclic diene metathesis (ADMET) polymerization.

General Protocol for Ring-Closing Metathesis (RCM)
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RCM of 1,8-nonadiene leads to the formation of cycloheptene and ethylene gas.

e Materials:
o 1,8-Nonadiene
o A suitable olefin metathesis catalyst (e.g., Grubbs' first or second-generation catalyst).
o Anhydrous, degassed solvent (e.g., dichloromethane or toluene).

e Procedure:

o In a glovebox or under an inert atmosphere, dissolve the Grubbs' catalyst in the anhydrous
solvent in a Schlenk flask equipped with a reflux condenser.

o Add a solution of 1,8-nonadiene in the same solvent to the catalyst solution.

o Heat the reaction mixture to reflux (typically 40-80 °C, depending on the solvent and
catalyst) and monitor the reaction progress by TLC or GC. The reaction is driven forward
by the removal of the volatile ethylene byproduct.

o Upon completion, cool the reaction to room temperature.

o The catalyst can be removed by passing the solution through a small plug of silica gel or
by treatment with a suitable scavenger.

o Remove the solvent under reduced pressure to yield the crude cycloheptene, which can
be further purified by distillation.

General Protocol for Acyclic Diene Metathesis (ADMET)
Polymerization

ADMET polymerization of 1,8-nonadiene produces poly(1,8-nonadiene) and ethylene.
o Materials:

o Purified 1,8-nonadiene.
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o A suitable ADMET catalyst (e.g., Schrock's molybdenum catalyst or Grubbs' catalyst).

o High-vacuum reaction setup.

e Procedure:

o In an inert atmosphere, charge a reaction vessel with the purified 1,8-nonadiene and the
catalyst.

o Heat the mixture under a high vacuum to facilitate the removal of ethylene, which drives
the polymerization reaction to completion.

o The reaction is typically run for several hours until the desired molecular weight is
achieved, which can be monitored by techniques such as gel permeation chromatography
(GPC).

o Terminate the polymerization by exposing the reaction to air or by adding a quenching
agent.

o The resulting polymer can be purified by precipitation in a non-solvent (e.g., methanol)
followed by drying under vacuum.
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Caption: Supply Chain and Quality Control Workflow for 1,8-Nonadiene.

Start: 1,8-Nonadiene

Reaction Setup

Dissolve Catalyst
in Anhydrous Solvent

i

Add 1,8-Nonadiene
Solution

i

Heat Reaction Mixture
(e.g., Reflux)

Workup &;urification

Cool to Room Temp.

:

Catalyst Removal
(e.g., Silica Plug)

i

Solvent Removal
(Rotary Evaporation)

i

Product Purification
(e.g., Distillation)

End: Purified Product

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1346706?utm_src=pdf-body
https://www.benchchem.com/product/b1346706?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: General Experimental Workflow for a Reaction Using 1,8-Nonadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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